Isosilybin A + B
Isosilybin A + B
Brand Name:
Vulcanchem
CAS No.:
142796-21-2
VCID:
VC0191625
InChI:
InChI=1S/C25H22O10/c1-32-17-6-11(2-4-14(17)28)24-20(10-26)33-18-7-12(3-5-16(18)34-24)25-23(31)22(30)21-15(29)8-13(27)9-19(21)35-25/h2-9,20,23-29,31H,10H2,1H3/t20-,23+,24-,25-/m1/s1
SMILES:
Molecular Formula:
C25H22O10
Molecular Weight:
482.4 g/mol
Isosilybin A + B
CAS No.: 142796-21-2
Natural Products
VCID: VC0191625
Molecular Formula: C25H22O10
Molecular Weight: 482.4 g/mol
| CAS No. | 142796-21-2 |
|---|---|
| Product Name | Isosilybin A + B |
| Molecular Formula | C25H22O10 |
| Molecular Weight | 482.4 g/mol |
| IUPAC Name | (2R,3R)-3,5,7-trihydroxy-2-[(2R,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one |
| Standard InChI | InChI=1S/C25H22O10/c1-32-17-6-11(2-4-14(17)28)24-20(10-26)33-18-7-12(3-5-16(18)34-24)25-23(31)22(30)21-15(29)8-13(27)9-19(21)35-25/h2-9,20,23-29,31H,10H2,1H3/t20-,23+,24-,25-/m1/s1 |
| Standard InChIKey | FDQAOULAVFHKBX-HKTJVKLFSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)[C@@H]2[C@H](OC3=C(O2)C=CC(=C3)[C@@H]4[C@H](C(=O)C5=C(C=C(C=C5O4)O)O)O)CO)O |
| Canonical SMILES | COC1=C(C=CC(=C1)C2C(OC3=C(O2)C=CC(=C3)C4C(C(=O)C5=C(C=C(C=C5O4)O)O)O)CO)O |
| Synonyms | (2r,3r)-3,5,7-Trihydroxy-2-[(2r,3r)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydrobenzo[1,4]dioxin-6-yl]-4-chromanone; mixture |
| PubChem Compound | 11059920 |
| Last Modified | Nov 11 2021 |
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